Cas no 63872-66-2 (1,4-Diazabicyclo[2.2.2]octane, hydrochloride)

1,4-Diazabicyclo[2.2.2]octane, hydrochloride structure
63872-66-2 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane, hydrochloride
CAS No:63872-66-2
MF:C6H13ClN2
MW:148.633820295334
CID:425525
PubChem ID:519832
Update Time:2025-04-19

1,4-Diazabicyclo[2.2.2]octane, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octane, hydrochloride
    • 63872-66-2
    • JLBFLZFFGYGZGN-UHFFFAOYSA-N
    • DABCO hydrochloride
    • SCHEMBL1529279
    • DTXSID20334157
    • 1,4,-Diazabicyclo[2.2.2]octane hydrochloride
    • 1,4-diazabicyclo[2.2.2]octane hydrochloride
    • Inchi: 1S/C6H12N2.ClH/c1-2-8-5-3-7(1)4-6-8;/h1-6H2;1H
    • InChI Key: JLBFLZFFGYGZGN-UHFFFAOYSA-N
    • SMILES: Cl.N12CCN(CC1)CC2

Computed Properties

  • Exact Mass: 148.07689
  • Monoisotopic Mass: 148.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 61.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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